Isoquinoline, sulfate

• IUPAC Name: isoquinoline;sulfuric acid
• InChI: InChI=1S/C9H7N.H2O4S/c1-2-4-9-7-10-6-5-8(9)3-1;1-5(2,3)4/h1-7H;(H2,1,2,3,4)
• InChI Key: PNVXLEZHGVTRFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=NC=CC2=C1.OS(=O)(=O)O
• Molecular Formula: C9H9NO4S
• DSSTOX Substance ID: DTXSID90480498
• Molecular Weight: 227.24 g/mol
• CAS RN: 105012-80-4

Description

Isoquinoline, sulfate is a useful research compound. Its molecular formula is C9H9NO4S and its molecular weight is 227.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Alkaloid Interactions with Surfactants : Palmatine and berberine, both isoquinoline alkaloids, demonstrate therapeutic uses. Research visualized their complex formation with sodium dodecyl sulfate (SDS), revealing insights into alkaloid-induced SDS micelle formation. The study utilized UV-visible spectra, fluorescence emission spectral data, and atomic force microscopy, revealing the thermodynamics of alkaloid binding and micelle formation (Chatterjee & Suresh Kumar, 2016).

• Nucleic Acid Binding and Drug Design : Isoquinoline alkaloids show potential anticancer properties. Their interaction with nucleic acids is being explored, providing guidelines for new drug design. This includes the study of berberine, palmatine, jatrorrhizine, and their derivatives with nucleic acids, revealing details on binding mode, mechanism, and energetics (Bhadra & Kumar, 2011).

• Biological Activities of Isoquinoline N-Oxides : Research on novel isoquinoline alkaloids and their N-oxides isolated from plants shows over 200 bioactive compounds with antimicrobial, antibacterial, antitumor, and other activities. Predictions of additional SAR (structure-activity relationship) activities suggest new applications for these compounds (Dembitsky, Gloriozova, & Poroikov, 2015).

• Inhibition of Tumor-Promoting Activity : Berberine sulfate, an isoquinoline alkaloid, inhibits the effects of tumor promoters like teleocidin and 12-O-tetradecanoylphorbol-13-acetate in skin tumor formation in mice (Nishino, Kitagawa, Fujiki, & Iwashima, 1986).

• Isoquinoline Cores in Drugs : Isoquinoline analogs are used in a range of pharmaceuticals due to their broad biological characteristics. At least 38 isoquinoline-based therapeutic drugs are in clinical application or trials for various ailments (Luo et al., 2020).

• Broad Range of Bioactivities : Over 400 isoquinoline alkaloids exhibit a broad range of bioactivities, including antitumor, antibacterial, antiviral, anti-inflammatory, and neuroprotective activities. This review highlights the potential of these alkaloids in drug discovery (Shang et al., 2020).

• Therapeutic Target for Cancer Treatment : Isoquinoline alkaloids in herbal plants induce cell cycle arrest, apoptosis, and autophagy, leading to cell death, suggesting their role as therapeutic targets for cancer treatment (Yun, Yoon, Park, & Park, 2021).